Cas no 844694-83-3 (4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine)

• Product Name: 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine
• CAS No: 844694-83-3
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• MDL: MFCD18379394
• CID: 989400
• PubChem ID: 11687711
• Update Time: 2025-05-20

4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxy-2-[(4-piperidyl)methyl]indane (Donepezil Impurity)
• 4-[(5,6-Dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl]piperidine
• 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine
• 4-[(2,3-Dihydro-5,6-dimethoxy-1H-inden-2-yl)methyl]piperidine (ACI)
• 5,6-Dimethoxy-2-[(4-piperidyl)methyl]indane

• MDL： MFCD18379394
• Inchi： 1S/C17H25NO2/c1-19-16-10-14-8-13(7-12-3-5-18-6-4-12)9-15(14)11-17(16)20-2/h10-13,18H,3-9H2,1-2H3
• InChI Key： RNBBLVXYZVHLNP-UHFFFAOYSA-N
• SMILES： O(C)C1C(OC)=CC2CC(CC3CCNCC3)CC=2C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine

Introduction to 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine (CAS No. 844694-83-3)

4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 844694-83-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of a piperidine ring fused with a dihydroindenyl moiety, adorned with methoxy substituents, makes it an intriguing candidate for medicinal chemists seeking novel scaffolds for therapeutic intervention.

The structural composition of 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine is characterized by its aromatic system derived from the dihydroindenyl backbone, which is further functionalized by two methoxy groups at the 5 and 6 positions. This arrangement not only imparts steric and electronic properties conducive to molecular recognition but also opens up possibilities for diverse interactions with biological targets. The piperidine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's solubility and metabolic stability, making it a favorable candidate for further pharmacological evaluation.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate both indole and piperidine motifs due to their demonstrated efficacy in modulating various biological pathways. 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine aligns with this trend, as it combines the favorable properties of these two structural elements. The dihydroindenyl portion of the molecule provides a rigid scaffold that can interact favorably with binding pockets in target proteins, while the piperidine moiety enhances pharmacokinetic profiles by improving oral bioavailability and reducing metabolic clearance.

One of the most compelling aspects of 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine is its potential application in the development of drugs targeting neurological disorders. The indole-piperidine scaffold has been extensively studied for its role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. Preclinical studies have suggested that compounds with similar structural features may exhibit properties relevant to treatments for depression, anxiety, and neurodegenerative diseases. The methoxy substituents on the dihydroindenyl ring are thought to enhance binding affinity by increasing lipophilicity while maintaining metabolic stability.

Moreover, the synthesis of 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine presents an opportunity for medicinal chemists to explore novel synthetic pathways that could be adaptable to other related compounds. The presence of multiple functional groups allows for diverse chemical modifications, enabling the creation of a library of derivatives with tailored biological activities. This flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are often required to identify lead compounds with high efficacy and minimal side effects.

The pharmacological profile of 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine has not yet been fully elucidated in human clinical trials; however, preclinical data from analogous compounds suggest that it may possess inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, some derivatives of this class have shown promise in inhibiting monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters like serotonin and dopamine. Such activity could translate into therapeutic benefits for conditions where neurotransmitter imbalances play a significant role.

Recent advancements in computational chemistry have also facilitated the virtual screening of compounds like 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine, allowing researchers to predict potential binding interactions with biological targets with greater accuracy. These computational models can help prioritize which compounds are most likely to exhibit desired pharmacological effects before expensive wet-lab experiments are conducted. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.

The role of 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine in addressing unmet medical needs remains an area of active investigation. As our understanding of disease mechanisms continues to evolve, so too does our capacity to design molecules that can modulate these pathways effectively. The combination of traditional synthetic methodologies with cutting-edge computational techniques ensures that compounds like this one will continue to be evaluated for their therapeutic potential across a wide spectrum of diseases.

In conclusion,4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine (CAS No.844694-83-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at developing new treatments for neurological disorders and other conditions where modulation of neurotransmitter systems is relevant. As research progresses，this compound is poised to contribute significantly to our arsenal against debilitating diseases.